Cas no 1337349-68-4 (3-(2-chloro-5-methylphenyl)methylpyrrolidine)

• Product Name: 3-(2-chloro-5-methylphenyl)methylpyrrolidine
• CAS No: 1337349-68-4
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 5820296
• PubChem ID: 84781080
• Update Time: 2025-06-15

3-(2-chloro-5-methylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-methylphenyl)methylpyrrolidine
• 3-[(2-chloro-5-methylphenyl)methyl]pyrrolidine
• EN300-1980348
• 1337349-68-4

• Inchi： 1S/C12H16ClN/c1-9-2-3-12(13)11(6-9)7-10-4-5-14-8-10/h2-3,6,10,14H,4-5,7-8H2,1H3
• InChI Key： BHNOZNMHPYNHOY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1CC1CNCC1

Computed Properties

• Exact Mass: 209.0971272g/mol
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-chloro-5-methylphenyl)methylpyrrolidine

Professional Introduction to Compound with CAS No. 1337349-68-4 and Product Name: 3-(2-chloro-5-methylphenyl)methylpyrrolidine

The compound with the CAS number 1337349-68-4 and the product name 3-(2-chloro-5-methylphenyl)methylpyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound, featuring a pyrrolidine ring substituted with a 2-chloro-5-methylphenyl moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In the realm of modern pharmaceutical research, the exploration of novel heterocyclic compounds has become increasingly important. Pyrrolidine derivatives, in particular, have shown promise as key intermediates in the synthesis of bioactive molecules. The presence of both chloro and methyl substituents on the aromatic ring enhances the reactivity and functionalization potential of this compound, allowing for the development of diverse pharmacophores. This structural feature is particularly valuable in medicinal chemistry, where precise control over molecular interactions is essential for achieving desired therapeutic effects.

Recent studies have highlighted the importance of 3-(2-chloro-5-methylphenyl)methylpyrrolidine in the design of small-molecule inhibitors targeting various biological pathways. Its ability to interact with specific enzymes and receptors has been explored in preclinical models, demonstrating its potential as a lead compound for drug discovery. The pyrrolidine core is known for its stability and compatibility with a wide range of functional groups, making it an ideal candidate for further derivatization. Researchers have leveraged this compound to develop novel agents with applications in treating neurological disorders, inflammatory conditions, and other diseases.

The synthesis of 3-(2-chloro-5-methylphenyl)methylpyrrolidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework. The chloro substituent on the aromatic ring plays a crucial role in these reactions, facilitating selective modifications while maintaining overall structural integrity. Such synthetic approaches underscore the compound's significance as a building block in complex drug development processes.

From a pharmacological perspective, the biological activity of 3-(2-chloro-5-methylphenyl)methylpyrrolidine has been extensively studied in vitro and in vivo. Preliminary findings suggest that this compound exhibits inhibitory effects on certain enzymes implicated in disease pathogenesis. For instance, its interaction with monoamine oxidase (MAO) has been investigated as a potential therapeutic strategy for mood disorders. Additionally, its binding affinity for other targets such as kinases and ion channels has been explored, indicating broad applicability across multiple therapeutic areas.

The safety profile of this compound is another critical aspect that has been addressed in recent research. Toxicological studies have been conducted to assess its acute and chronic effects on experimental models. These evaluations have provided valuable insights into its metabolic pathways and potential side effects, guiding further optimization efforts. The results from these studies are crucial for ensuring that any future drug candidates derived from this scaffold meet stringent safety standards before advancing to clinical trials.

In conclusion, 3-(2-chloro-5-methylphenyl)methylpyrrolidine (CAS No. 1337349-68-4) represents a promising entity in pharmaceutical research due to its unique structural features and biological potential. Its synthesis presents challenges that require innovative chemical strategies, while its pharmacological properties offer opportunities for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing unmet medical needs across various disease indications.